Cas no 575-05-3 (2-Naphthol-5,7-disulfonic acid)

2-Naphthol-5,7-disulfonic acid structure
575-05-3 structure
Product name:2-Naphthol-5,7-disulfonic acid
CAS No:575-05-3
MF:C10H8O7S2
MW:304.29600
CID:947133
PubChem ID:22647845

2-Naphthol-5,7-disulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthol-5,7-disulfonic acid
    • 6-hydroxynaphthalene-1,3-disulfonic acid
    • 2-Naphthol-5,7-disulfonsaeure
    • 6-hydroxy-naphthalene-1,3-disulfonic acid
    • 6-Hydroxy-naphthalin-1,3-disulfonsaeure
    • SCHEMBL5677257
    • 575-05-3
    • DTXSID80627310
    • FDVUQFBYRBEWHJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H8O7S2/c11-7-1-2-9-6(3-7)4-8(18(12,13)14)5-10(9)19(15,16)17/h1-5,11H,(H,12,13,14)(H,15,16,17)
    • InChI Key: FDVUQFBYRBEWHJ-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C(C=C2C=C1O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

  • Exact Mass: 303.97100
  • Monoisotopic Mass: 303.97114494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • PSA: 145.73000
  • LogP: 3.20040

2-Naphthol-5,7-disulfonic acid Related Literature

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